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Compound of Interest

Compound Name: Lithium;vanadium

Cat. No.: B12563126 Get Quote

Crystal Structure Data of Lithium Vanadates
The crystal structures of lithium metavanadate (LiVO₃) and lithium orthovanadate (Li₃VO₄)

have been extensively studied. The following tables summarize the key crystallographic data

for these two compounds.

Table 1: Crystallographic Data for Lithium Metavanadate
(LiVO₃)
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Parameter Value

Crystal System Monoclinic

Space Group C2/c (No. 15)[1][2][3]

Lattice Parameters a = 10.155(2) Å - 10.26 Å[1][3][4]

b = 8.4175(9) Å - 8.33 Å[1][3][4]

c = 5.8853(9) Å - 5.83 Å[1][3][4]

β = 110.45(1)° - 111.59°[1][3][4]

Unit Cell Volume ~463.64 Å³[3]

Key Structural Features

Isotypic with spodumene (LiAlSi₂O₆). Composed

of chains of edge-sharing LiO₆ octahedra and

corner-sharing VO₄ tetrahedra running parallel

to the c-axis.[1][4][5][6]

Li-O Bond Distances 1.97 Å - 2.65 Å[3]

V-O Bond Distances 1.628 Å - 1.821 Å[1][3]

Table 2: Crystallographic Data for Lithium
Orthovanadate (Li₃VO₄)

Parameter Value

Crystal System Orthorhombic[7][8]

Space Group Pmn2₁ (No. 31)[7][8]

Key Structural Features
Enargite structure type. Composed of corner-

sharing LiO₄ and VO₄ tetrahedra.[7]

Li-O Bond Distances 1.94 Å - 1.98 Å[7]

V-O Bond Distances ~1.72 Å - 1.73 Å[7]
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Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structure of lithium vanadates typically involves synthesis of a

high-purity crystalline sample followed by X-ray diffraction analysis.

Synthesis of Lithium Vanadate
Several methods can be employed for the synthesis of lithium vanadate, including solid-state

reaction, hydrothermal methods, and spray pyrolysis.[9][10][11]

Solid-State Reaction Method:

Precursor Preparation: Stoichiometric amounts of lithium carbonate (Li₂CO₃) or lithium

hydroxide (LiOH) and vanadium pentoxide (V₂O₅) are intimately ground together in an agate

mortar.

Calcination: The mixture is then heated in a furnace. For LiVO₃, a typical temperature profile

involves heating to 500-600 °C for several hours. For Li₃VO₄, multiple heating steps with

intermediate grinding may be necessary to ensure homogeneity.

Cooling: The sample is slowly cooled to room temperature.

Hydrothermal Synthesis Method:

Precursor Solution: Vanadium pentoxide is dissolved in an aqueous solution of lithium

hydroxide, with the pH adjusted to control the phase of the final product.[9]

Hydrothermal Reaction: The solution is sealed in a Teflon-lined stainless-steel autoclave and

heated to 150-200 °C for 24-48 hours.

Product Recovery: After the autoclave has cooled to room temperature, the solid product is

collected by filtration, washed with deionized water and ethanol, and dried in an oven.

X-ray Diffraction (XRD) Analysis
Sample Preparation: A fine powder of the synthesized lithium vanadate is packed into a

sample holder.
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Data Collection: Powder X-ray diffraction data are collected using a diffractometer, typically

with Cu Kα radiation. Data is collected over a 2θ range of 10-80° with a step size of 0.02°.

Phase Identification: The experimental diffraction pattern is compared with standard

diffraction patterns from databases like the Powder Diffraction File (PDF) to confirm the

phase of the synthesized material.[12]

Rietveld Refinement: For a detailed crystal structure analysis, Rietveld refinement of the

powder XRD data is performed using software such as GSAS or FullProf. This process

involves refining the lattice parameters, atomic positions, and other structural parameters to

obtain the best fit between the observed and calculated diffraction patterns.[4]

Visualizations
Visual representations are crucial for understanding complex structural information and

experimental workflows.
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A generalized workflow for the determination of the crystal structure of lithium vanadate.
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A schematic representation of the coordination environments in LiVO₃ and Li₃VO₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/publication/237854688_Crystal_structure_of_LiVO3
https://next-gen.materialsproject.org/materials/mp-19219
https://depts.washington.edu/solgel/publications/2022/acsami.2c10471.pdf
https://www.researchgate.net/figure/RD-patterns-of-lithium-vanadatespH-6-using-hydrothermal-method_fig2_267994094
https://www.researchgate.net/publication/245108919_Electrochemical_Characteristics_of_Lithium_Vanadate_Li1xVO2_New_Anode_Materials_for_Lithium_Ion_Batteries
https://pure.skku.edu/en/publications/electrochemical-characteristics-of-lithium-vanadate-lisub1-xsubvo/
https://www.researchgate.net/figure/Structures-and-composition-properties-of-Li-3-VO-4-based-electrodes-A-XRD-patterns-of_fig3_351959479
https://www.benchchem.com/product/b12563126#crystal-structure-analysis-of-lithium-vanadate
https://www.benchchem.com/product/b12563126#crystal-structure-analysis-of-lithium-vanadate
https://www.benchchem.com/product/b12563126#crystal-structure-analysis-of-lithium-vanadate
https://www.benchchem.com/product/b12563126#crystal-structure-analysis-of-lithium-vanadate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12563126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

